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For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Chemistry

N-Phenyliminodiacetic acid (CAS 1137-73-1), also known as anilinodiacetic acid, is an
organic compound featuring a phenyl group attached to a nitrogen atom which is, in turn,
substituted with two carboxymethyl groups. This unique structure makes it a powerful tridentate
chelating agent, capable of forming stable complexes with a variety of metal ions.[1] Its ability
to coordinate with metals, coupled with its organic framework, has positioned N-
Phenyliminodiacetic acid as a valuable molecule in diverse fields, including coordination
chemistry, analytical chemistry, and as a precursor in the synthesis of pharmaceuticals and
other complex organic molecules.[1] This guide provides a comprehensive overview of its
properties, synthesis, mechanisms, and key applications, offering field-proven insights for
researchers and developers.

Physicochemical Properties

N-Phenyliminodiacetic acid is typically a white to off-white or grayish to beige crystalline
solid.[1][2] It is soluble in polar solvents such as water and alcohols, with limited solubility in
non-polar solvents.[1] The presence of two carboxylic acid groups imparts acidic properties to
the molecule, allowing for the donation of protons in solution.[1]
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Property Value Source
CAS Number 1137-73-1 [1][21[3]
Molecular Formula C10H11NOa4 [1]
Molecular Weight 209.20 g/mol [2]
Melting Point 156 °C [2]
Boiling Point (Predicted) 451.2 £ 30.0 °C [2]
Density (Predicted) 1.397 + 0.06 g/cm?3 [2]
pKai 2.40 (at 20 °C) [2]
pKaz 4.98 (at 20 °C) [2]
Appearance Grayish to beige powder [2]

Synthesis and Manufacturing: A Foundational
Reaction

The synthesis of N-Phenyliminodiacetic acid is primarily achieved through the reaction of
aniline with chloroacetic acid. This nucleophilic substitution reaction, while established for over
a century, remains a fundamental method for its preparation.

Causality Behind Experimental Choices

The core of this synthesis involves the nucleophilic attack of the nitrogen atom of aniline on the
electrophilic carbon of chloroacetic acid. The use of a base is crucial to neutralize the
hydrochloric acid formed as a byproduct, which would otherwise protonate the aniline,
rendering it non-nucleophilic and halting the reaction. The reaction is typically carried out in an
agueous medium, and heating is employed to increase the reaction rate. The stoichiometry is
key; using at least two equivalents of chloroacetic acid for every one equivalent of aniline is
necessary to ensure the formation of the di-substituted product.

Experimental Protocol: Synthesis of N-
Phenyliminodiacetic Acid
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This protocol is based on established chemical principles for the N-alkylation of anilines with
haloacetic acids.[4]

Materials:

e Aniline

e Chloroacetic acid
e Sodium hydroxide
e Hydrochloric acid
 Distilled water

e Ice

Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
chloroacetic acid (2.0 equivalents) in distilled water.

o Carefully neutralize the chloroacetic acid solution with a solution of sodium hydroxide (2.0
equivalents) while cooling the flask in an ice bath.

 To this solution, add aniline (1.0 equivalent) dropwise with continuous stirring.

e Heat the reaction mixture to reflux and maintain this temperature for several hours. The
progress of the reaction can be monitored by thin-layer chromatography.

 After the reaction is complete, cool the mixture to room temperature.

o Carefully acidify the reaction mixture with hydrochloric acid to a pH of approximately 3-4.
This will precipitate the N-Phenyliminodiacetic acid.

o Cool the mixture in an ice bath to maximize precipitation.
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o Collect the solid product by vacuum filtration and wash it with cold distilled water to remove
any inorganic salts.

» Recrystallize the crude product from hot water or an ethanol/water mixture to obtain pure N-
Phenyliminodiacetic acid.

» Dry the purified crystals in a vacuum oven.

Key Applications and Mechanisms of Action

The utility of N-Phenyliminodiacetic acid stems from its ability to act as a tridentate ligand,
coordinating to a metal center through the nitrogen atom and the two carboxylate oxygen
atoms. This chelation forms stable five-membered rings, a thermodynamically favorable
arrangement.

Coordination Chemistry and Catalysis

N-Phenyliminodiacetic acid forms stable complexes with a wide range of transition metals,
including cobalt(ll) and copper(ll), as well as lanthanides.[5] These metal complexes have
diverse applications, particularly in catalysis. The ligand's structure can create a specific
coordination environment around the metal ion, influencing its redox properties and reactivity.
For instance, metal complexes of N-Phenyliminodiacetic acid and its derivatives can be
explored as catalysts in oxidation reactions and cross-coupling reactions.[6][7] The steric and
electronic properties of the phenyl group can be tuned through substitution to modulate the
catalytic activity and selectivity of the resulting metal complex.

Product Isolation & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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